1-ethyl-3-((4-(4-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one

• IUPAC Name: 1-ethyl-3-[[4-(4-fluorophenyl)piperazin-1-yl]-(3-methoxyphenyl)methyl]-4-hydroxy-6-methylpyridin-2-one
• InChI: InChI=1S/C26H30FN3O3/c1-4-30-18(2)16-23(31)24(26(30)32)25(19-6-5-7-22(17-19)33-3)29-14-12-28(13-15-29)21-10-8-20(27)9-11-21/h5-11,16-17,25,31H,4,12-15H2,1-3H3
• InChI Key: UGPIUNLQMYGXEC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C(C2=CC(=CC=C2)OC)N3CCN(CC3)C4=CC=C(C=C4)F)O)C
• Molecular Formula: C26H30FN3O3
• Molecular Weight: 451.5 g/mol
• CAS No.: 897617-68-4

Description

1-ethyl-3-((4-(4-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C26H30FN3O3 and its molecular weight is 451.542. The purity is usually 95%.
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Scientific Research Applications

PET Imaging and Serotonin Receptors

A study detailed the synthesis and evaluation of N-(4-[(18)F]-Fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides as analogs of WAY100635 for PET imaging. These compounds, including a cyclohexanecarboxamide derivative, were identified as promising PET radioligands due to their high affinity and selectivity for 5-HT1A receptors, which are critical in neuropsychiatric disorders (García et al., 2014).

Dopamine Uptake Inhibitors

The development of dopamine uptake inhibitors like GBR-12909 illustrates the compound's role in neuroscience research, focusing on a synthesis approach that enhances yield and reproducibility for large-scale production. Such inhibitors are pivotal in studying and potentially treating conditions like addiction and neurodegenerative diseases (Ironside et al., 2002).

Anticancer Activity

A series of 2,6-diarylpiperidin-4-one O-methyloximes were synthesized and evaluated for their cytotoxicity against human cervical carcinoma (HeLa) cells. This research underscores the potential anticancer applications of such compounds, highlighting their conformational properties and preliminary structure-activity relationships (Parthiban et al., 2011).

Alzheimer's Disease Research

A study using 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide as a molecular imaging probe for PET quantification of 5-HT(1A) receptors in Alzheimer's disease patients highlights the relevance of such compounds in understanding the pathophysiology of neurodegenerative diseases and developing targeted therapies (Kepe et al., 2006).